10-(3-Carboxy-3-methylbutanoyl)oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• Molecular Formula: C36H56O6
• Molecular Weight: 584.8 g/mol
• IUPAC Name: 10-(3-carboxy-3-methylbutanoyl)oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C36H56O6/c1-30(2)16-18-36(29(40)41)19-17-34(8)22(23(36)20-30)10-11-25-33(7)14-13-26(42-27(37)21-31(3,4)28(38)39)32(5,6)24(33)12-15-35(25,34)9/h10,23-26H,11-21H2,1-9H3,(H,38,39)(H,40,41)
• InChI Key: CILDPQKNQAUATK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC(=O)CC(C)(C)C(=O)O)C)C)C2C1)C)C(=O)O)C

Description

NPD291 is a compound that has garnered significant interest in the scientific community due to its potential applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its unique chemical properties and its ability to undergo various chemical reactions, making it a valuable subject of study.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of NPD291 typically involves a series of chemical reactions that require specific conditions to achieve the desired product. One common method involves the reaction of a halogen-substituted hydrocarbon with an electropositive metal. This reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired compound .

Industrial Production Methods: In an industrial setting, the production of NPD291 involves large-scale chemical reactors where the reaction conditions are carefully controlled to ensure high yield and purity. The process often includes steps such as purification and crystallization to isolate the compound from any impurities .

Chemical Reactions Analysis

Types of Reactions: NPD291 is known to undergo several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s chemical structure and enhancing its properties.

Common Reagents and Conditions: Common reagents used in the reactions involving NPD291 include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the desired outcome .

Major Products Formed: The major products formed from the reactions involving NPD291 depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives of NPD291, while reduction reactions may produce reduced forms of the compound .

Scientific Research Applications

NPD291 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions to produce new compounds with desired properties. In biology, NPD291 is studied for its potential as a therapeutic agent due to its ability to interact with biological molecules. In medicine, it is being investigated for its potential to treat certain diseases by targeting specific molecular pathways. In industry, NPD291 is used in the production of materials with unique properties, such as high thermal stability and electrical conductivity .

Mechanism of Action

The mechanism of action of NPD291 involves its interaction with specific molecular targets within cells. This interaction can lead to the modulation of various signaling pathways, resulting in changes in cellular functions. For example, NPD291 may bind to a particular protein, altering its activity and thereby affecting downstream processes such as gene expression and cell proliferation .

Comparison with Similar Compounds

NPD291 can be compared with other similar compounds to highlight its unique properties. Similar compounds include those with analogous chemical structures or similar functional groups. For instance, compounds like NPD2975 and NPD3519 share structural similarities with NPD291 but differ in their specific chemical properties and biological activities. The uniqueness of NPD291 lies in its specific interactions with molecular targets and its ability to undergo a wide range of chemical reactions .

Conclusion

NPD291 is a compound of significant interest due to its unique chemical properties and wide range of applications in various fields. Its ability to undergo multiple chemical reactions and interact with specific molecular targets makes it a valuable subject of study in scientific research.